Methyl 6-acetyl-2-(3,5-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-acetyl-2-[(3,5-dimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C20H22N2O6S/c1-11(23)22-6-5-15-16(10-22)29-19(17(15)20(25)28-4)21-18(24)12-7-13(26-2)9-14(8-12)27-3/h7-9H,5-6,10H2,1-4H3,(H,21,24)
• InChI Key: MUTMWLXJJQZMHB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C20H22N2O6S
• Molecular Weight: 418.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This can include the types of reactions used, the reagents and catalysts involved, and the conditions under which the synthesis occurs.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the structure.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include understanding the mechanisms of these reactions, the conditions under which they occur, and the products that they produce.

Physical And Chemical Properties Analysis

Physical and chemical properties analysis involves studying properties such as the compound’s melting point, boiling point, solubility, and reactivity.

Mechanism of Action

Target of action

The compound contains an indole moiety , which is a significant heterocyclic system in natural products and drugs . Indole derivatives have been found to bind with high affinity to multiple receptors , which could potentially be the targets of this compound.

Mode of action

The mode of action would depend on the specific targets that this compound interacts with. Generally, indole derivatives can interact with their targets and cause changes in their function .

Biochemical pathways

The affected pathways would depend on the specific targets of this compound. Indole derivatives have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Pharmacokinetics

The compound’s structure suggests that it might undergo reactions such as protodeboronation .

Result of action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. Indole derivatives have been found to have diverse biological activities .

Safety and Hazards

Safety and hazard information typically includes the compound’s toxicity, flammability, and environmental impact. This information is important for handling and disposing of the compound safely.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential applications. This could include additional synthesis methods, new reactions, or potential uses in medicine or industry.